Cas no 1213896-19-5 ((2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 1213896-19-5
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• CID: 5799382
• PubChem ID: 130648695
• Update Time: 2025-05-26

(2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol
• 1213896-19-5
• EN300-1983243

• Inchi： 1S/C7H8ClFN2O/c8-4-1-5(6(10)3-12)7(9)11-2-4/h1-2,6,12H,3,10H2/t6-/m0/s1
• InChI Key： AONLFUSPNBBBHV-LURJTMIESA-N
• SMILES： ClC1=CN=C(C(=C1)[C@H](CO)N)F

Computed Properties

• Exact Mass: 190.0309187g/mol
• Monoisotopic Mass: 190.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1213896-19-5)

(2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1213896-19-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the presence of a chiral center and a substituted pyridine ring, make it an important molecule for the development of novel therapeutics.

The chemical structure of (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol is characterized by a chiral carbon atom at the 2-position, which is essential for its biological activity. The amino group and the hydroxyl group provide functional handles for further derivatization, making this compound highly versatile in synthetic chemistry. The 5-chloro and 2-fluoro substituents on the pyridine ring contribute to its unique electronic and steric properties, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain types of cancer cells. The compound's ability to selectively target specific protein kinases makes it a promising lead for the development of targeted cancer therapies.

In addition to its anticancer properties, (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives of this compound can inhibit the replication of viral pathogens, including influenza and HIV. The mechanism of action involves the modulation of viral enzymes and cellular pathways, making it a valuable candidate for further drug development.

The synthesis of (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol typically involves several steps, including the formation of the chiral center and the introduction of the pyridine ring. One common approach is to start with a suitable chiral alcohol or amino alcohol and then perform a coupling reaction with a substituted pyridine derivative. The choice of reagents and reaction conditions is crucial for achieving high yields and enantiomeric purity.

The physical properties of (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol

In terms of safety and handling, (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol should be stored under appropriate conditions to maintain its integrity and prevent degradation. Standard laboratory practices should be followed to ensure safe handling and disposal. It is also important to note that while this compound is not classified as hazardous or controlled, proper precautions should always be taken when working with any chemical substance.

The future prospects for (2R)-2-amino-2-(5-chloro-2-fluoropyridin-3-y l)ethan -1 -ol are promising. Ongoing research continues to explore new applications and derivatives of this compound, with a focus on improving therapeutic efficacy and reducing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, paving the way for new breakthroughs in drug discovery and development.

In conclusion, (2R)-2-amino - ₂ -(5 -chloro - ₂ -fluoropyri din - ₃ - yl ) ethan - ₁ - ol (CAS No. 1 ₂ ₁ ₃ ₈ ₉ ₆ - ₁ ₉ - ₅) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.